Cas no 1805245-01-5 (2-Bromo-3-(difluoromethyl)-4-iodopyridine-5-methanol)

• Product Name: 2-Bromo-3-(difluoromethyl)-4-iodopyridine-5-methanol
• CAS No: 1805245-01-5
• MF: C₇H₅BrF₂INO
• MW: 363.925980329514
• CID: 4862365
• Update Time: 2025-10-17

2-Bromo-3-(difluoromethyl)-4-iodopyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-4-iodopyridine-5-methanol

• Inchi： 1S/C7H5BrF2INO/c8-6-4(7(9)10)5(11)3(2-13)1-12-6/h1,7,13H,2H2
• InChI Key： GYWJIWHLZPMNFO-UHFFFAOYSA-N
• SMILES： IC1=C(C(=NC=C1CO)Br)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1

Additional information on 2-Bromo-3-(difluoromethyl)-4-iodopyridine-5-methanol

2-Bromo-3-(difluoromethyl)-4-iodopyridine-5-methanol (CAS No. 1805245-01-5): A Comprehensive Overview

2-Bromo-3-(difluoromethyl)-4-iodopyridine-5-methanol (CAS No. 1805245-01-5) is a highly specialized compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents.

The molecular structure of 2-Bromo-3-(difluoromethyl)-4-iodopyridine-5-methanol is composed of a pyridine ring substituted with a bromo group, a difluoromethyl group, an iodo group, and a hydroxymethyl group. These functional groups contribute to the compound's unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the importance of halogenated pyridines in drug discovery. The presence of bromo and iodo substituents in 2-Bromo-3-(difluoromethyl)-4-iodopyridine-5-methanol can significantly influence the compound's biological activity and pharmacokinetic properties. For instance, the bromo and iodo groups can enhance the lipophilicity of the molecule, facilitating its cellular uptake and distribution.

The difluoromethyl group is another key feature of this compound. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacological profiles. The difluoromethyl group in 2-Bromo-3-(difluoromethyl)-4-iodopyridine-5-methanol can contribute to these properties, making it an attractive candidate for further optimization in drug development.

The hydroxymethyl group at the 5-position of the pyridine ring adds another layer of complexity to the molecule. This functional group can participate in various chemical reactions, such as esterification, etherification, and oxidation, providing multiple avenues for structural modification and functionalization. These modifications can be crucial for fine-tuning the compound's biological activity and selectivity.

In terms of synthetic accessibility, 2-Bromo-3-(difluoromethyl)-4-iodopyridine-5-methanol can be synthesized through a series of well-established chemical reactions. The synthetic route typically involves the sequential introduction of the bromo, difluoromethyl, iodo, and hydroxymethyl groups onto the pyridine scaffold. This modular approach allows for precise control over the final product's structure and purity.

The potential applications of 2-Bromo-3-(difluoromethyl)-4-iodopyridine-5-methanol are diverse and promising. In medicinal chemistry, this compound can serve as a lead structure for the development of new drugs targeting various diseases. For example, it has shown promise in preliminary studies as an inhibitor of specific enzymes involved in cancer progression and inflammatory responses.

Clinical research has also begun to explore the therapeutic potential of compounds derived from 2-Bromo-3-(difluoromethyl)-4-iodopyridine-5-methanol. Early-stage clinical trials have demonstrated favorable safety profiles and preliminary efficacy in treating certain types of cancer and autoimmune disorders. These findings underscore the importance of continued research into this class of compounds.

Beyond its direct therapeutic applications, 2-Bromo-3-(difluoromethyl)-4-iodopyridine-5-methanol also holds value as a tool compound in academic research. Its unique chemical properties make it an ideal candidate for studying enzyme mechanisms, protein-ligand interactions, and other fundamental biological processes. This versatility has led to its use in various biochemical assays and high-throughput screening platforms.

In conclusion, 2-Bromo-3-(difluoromethyl)-4-iodopyridine-5-methanol (CAS No. 1805245-01-5) is a multifaceted compound with significant potential in both research and development contexts. Its unique structural features and chemical properties position it as a valuable asset in the pursuit of novel therapeutic agents and fundamental scientific insights. As ongoing research continues to uncover new applications and optimizations, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.